N-(4-amino-2-((2-((2,3-dimethylphenyl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-4-fluorobenzamide

• IUPAC Name: N-[4-amino-2-[2-(2,3-dimethylanilino)-2-oxoethyl]sulfanyl-6-oxo-1H-pyrimidin-5-yl]-4-fluorobenzamide
• InChI: InChI=1S/C21H20FN5O3S/c1-11-4-3-5-15(12(11)2)24-16(28)10-31-21-26-18(23)17(20(30)27-21)25-19(29)13-6-8-14(22)9-7-13/h3-9H,10H2,1-2H3,(H,24,28)(H,25,29)(H3,23,26,27,30)
• InChI Key: RPLCACIXRFPGPQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)CSC2=NC(=C(C(=O)N2)NC(=O)C3=CC=C(C=C3)F)N)C
• Molecular Formula: C21H20FN5O3S
• Molecular Weight: 441.5 g/mol

Description

N-(4-amino-2-((2-((2,3-dimethylphenyl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-4-fluorobenzamide is a useful research compound. Its molecular formula is C21H20FN5O3S and its molecular weight is 441.48. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Applications

Compounds bearing structural similarities to "N-(4-amino-2-((2-((2,3-dimethylphenyl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-4-fluorobenzamide" have been explored for their antimicrobial properties. For instance, derivatives of fluorobenzamides containing thiazole and thiazolidine structures have shown promising antimicrobial activities. The presence of a fluorine atom in these compounds significantly enhances their antimicrobial effectiveness against a variety of bacterial and fungal strains. This research suggests the potential utility of structurally related compounds in developing new antimicrobial agents (Desai, Rajpara, & Joshi, 2013).

Anticancer Applications

The study of similar compounds has extended into anticancer research. For example, amino acid ester derivatives containing 5-fluorouracil have been synthesized and evaluated for their antitumor activities. Such derivatives showed inhibitory effects against cancer cell lines, highlighting the therapeutic potential of compounds with related structures in cancer treatment (Xiong et al., 2009).

Material Science Applications

In material science, the synthesis of novel aromatic polyimides using compounds with structural analogies has been reported. These materials exhibit high thermal stability and solubility in organic solvents, making them suitable for applications in the electronics and aerospace industries. The research demonstrates the versatility of such compounds in synthesizing materials with desirable thermal and physical properties (Butt et al., 2005).

Drug Discovery and Design

Compounds structurally related to "N-(4-amino-2-((2-((2,3-dimethylphenyl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-4-fluorobenzamide" are significant in drug discovery and design. Their potential as broad-spectrum protein kinase inhibitors has been explored, demonstrating the importance of such compounds in developing new therapeutics for various diseases (Russell et al., 2015).